Cas no 2649069-13-4 (tert-butyl N-3-(isocyanatomethyl)-4-methoxyphenylcarbamate)

tert-butyl N-3-(isocyanatomethyl)-4-methoxyphenylcarbamate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl N-3-(isocyanatomethyl)-4-methoxyphenylcarbamate
- EN300-1887450
- 2649069-13-4
- tert-butyl N-[3-(isocyanatomethyl)-4-methoxyphenyl]carbamate
-
- Inchi: 1S/C14H18N2O4/c1-14(2,3)20-13(18)16-11-5-6-12(19-4)10(7-11)8-15-9-17/h5-7H,8H2,1-4H3,(H,16,18)
- InChI Key: ZMIBFSGVKZHGRD-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=C(CN=C=O)C=1)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 278.12665706g/mol
- Monoisotopic Mass: 278.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 77Ų
tert-butyl N-3-(isocyanatomethyl)-4-methoxyphenylcarbamate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1887450-10.0g |
tert-butyl N-[3-(isocyanatomethyl)-4-methoxyphenyl]carbamate |
2649069-13-4 | 10g |
$4606.0 | 2023-06-01 | ||
Enamine | EN300-1887450-1.0g |
tert-butyl N-[3-(isocyanatomethyl)-4-methoxyphenyl]carbamate |
2649069-13-4 | 1g |
$1070.0 | 2023-06-01 | ||
Enamine | EN300-1887450-10g |
tert-butyl N-[3-(isocyanatomethyl)-4-methoxyphenyl]carbamate |
2649069-13-4 | 10g |
$4606.0 | 2023-09-18 | ||
Enamine | EN300-1887450-0.5g |
tert-butyl N-[3-(isocyanatomethyl)-4-methoxyphenyl]carbamate |
2649069-13-4 | 0.5g |
$1027.0 | 2023-09-18 | ||
Enamine | EN300-1887450-5.0g |
tert-butyl N-[3-(isocyanatomethyl)-4-methoxyphenyl]carbamate |
2649069-13-4 | 5g |
$3105.0 | 2023-06-01 | ||
Enamine | EN300-1887450-0.05g |
tert-butyl N-[3-(isocyanatomethyl)-4-methoxyphenyl]carbamate |
2649069-13-4 | 0.05g |
$900.0 | 2023-09-18 | ||
Enamine | EN300-1887450-2.5g |
tert-butyl N-[3-(isocyanatomethyl)-4-methoxyphenyl]carbamate |
2649069-13-4 | 2.5g |
$2100.0 | 2023-09-18 | ||
Enamine | EN300-1887450-0.1g |
tert-butyl N-[3-(isocyanatomethyl)-4-methoxyphenyl]carbamate |
2649069-13-4 | 0.1g |
$943.0 | 2023-09-18 | ||
Enamine | EN300-1887450-1g |
tert-butyl N-[3-(isocyanatomethyl)-4-methoxyphenyl]carbamate |
2649069-13-4 | 1g |
$1070.0 | 2023-09-18 | ||
Enamine | EN300-1887450-0.25g |
tert-butyl N-[3-(isocyanatomethyl)-4-methoxyphenyl]carbamate |
2649069-13-4 | 0.25g |
$985.0 | 2023-09-18 |
tert-butyl N-3-(isocyanatomethyl)-4-methoxyphenylcarbamate Related Literature
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Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem., 2019,17, 9502-9509
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Wenzhang Chen,Xuefeng Yin,Jinxia Mu,Yan Yin Chem. Commun., 2007, 2488-2490
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Vyacheslav Y. Sosnovskikh,Alexander V. Safrygin,Marina A. Ezhikova RSC Adv., 2016,6, 30056-30069
-
He Gong,Xiaohong Li Analyst, 2011,136, 2242-2246
Additional information on tert-butyl N-3-(isocyanatomethyl)-4-methoxyphenylcarbamate
Comprehensive Overview of tert-butyl N-3-(isocyanatomethyl)-4-methoxyphenylcarbamate (CAS No. 2649069-13-4)
tert-butyl N-3-(isocyanatomethyl)-4-methoxyphenylcarbamate, identified by its CAS number 2649069-13-4, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl carbamate group and an isocyanatomethyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in developing novel drug candidates and crop protection agents.
The growing demand for high-purity intermediates like tert-butyl N-3-(isocyanatomethyl)-4-methoxyphenylcarbamate reflects broader trends in precision chemistry and green synthesis. With increasing interest in sustainable manufacturing, this compound's efficient synthesis routes and minimal environmental impact are hot topics. Searches for "eco-friendly carbamate synthesis" or "scalable isocyanate intermediates" often lead to discussions about its applications.
From a structural perspective, the 4-methoxyphenyl ring in CAS 2649069-13-4 contributes to enhanced solubility and reactivity, making it ideal for cross-coupling reactions. This aligns with frequent queries about "methoxy group effects in organic synthesis" or "improving reaction yields with carbamates." Laboratories optimizing catalytic systems or ligand designs often explore this compound's potential.
In pharmaceutical contexts, the tert-butyl protecting group in 2649069-13-4 enables selective deprotection strategies—a technique trending in peptide therapeutics and small-molecule APIs. Search terms like "protecting group strategies 2024" or "carbamate stability under acidic conditions" highlight its relevance. The compound's role in prodrug development further connects to popular inquiries about targeted drug delivery.
Analytical challenges surrounding tert-butyl N-3-(isocyanatomethyl)-4-methoxyphenylcarbamate purity assessment also drive engagement. Techniques like HPLC method development and mass spectrometry characterization are frequently discussed alongside this CAS number, addressing questions such as "how to quantify trace impurities in carbamates." These discussions underscore the compound's importance in quality-by-design (QbD) frameworks.
Emerging applications in material science, particularly for polyurethane precursors, have expanded interest in this isocyanate-containing intermediate. With searches rising for "bio-based polyurethane materials," researchers examine how derivatives of 2649069-13-4 could contribute to renewable polymers. This interdisciplinary appeal enhances its visibility across chemical databases and patent literature.
Regulatory considerations for tert-butyl carbamate derivatives remain a key focus area, especially regarding REACH compliance and ICH guidelines. The compound's well-documented safety profile and handling protocols address common concerns like "carbamate storage best practices." Such practical information boosts its adoption in GMP environments.
Future research directions for CAS 2649069-13-4 may explore its utility in continuous flow chemistry systems or as a building block for covalent inhibitors—topics gaining traction in medicinal chemistry forums. As synthetic methodologies evolve, this compound's versatility ensures its continued prominence in high-value chemical production.
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